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Cat. No.: B031978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzyl azide (C₇H₇N₃) is a versatile reagent in organic synthesis, notably in the construction of

nitrogen-containing heterocycles and bioconjugation via "click chemistry".[1][2][3] However, its

utility is counterbalanced by significant potential hazards, primarily its explosive nature.[1][2][4]

This guide provides a comprehensive overview of the safety precautions, handling procedures,

and experimental protocols necessary for the safe use of benzyl azide in a laboratory setting.

Hazard Identification and Classification
Benzyl azide is classified as a hazardous substance with multiple risk factors that demand

stringent safety protocols. It is a heat-sensitive explosive and a flammable liquid.[1][2][4][5]

Upon decomposition, it can emit toxic fumes of nitrogen oxides (NOx).[2] It is also known to

cause skin and eye irritation.[1][4]

Table 1: GHS Hazard Classification for Benzyl Azide[4]
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Self-reactive substances and

mixtures
Type B

H241: Heating may cause a

fire or explosion

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

repeated exposure
1

H372: Causes damage to

organs through prolonged or

repeated exposure

Physical and Chemical Properties
Understanding the physical and chemical properties of benzyl azide is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Data for Benzyl Azide

Property Value Source

Molecular Formula C₇H₇N₃ [1]

Molecular Weight 133.15 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Boiling Point 81-83 °C @ 16 mmHg [2]

Density 1.0655 g/cm³ [2]

Flash Point 82-85 °C @ 16 mmHg [2]

Solubility
Insoluble in water; Miscible

with ethanol and diethyl ether
[1][2]
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Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with benzyl azide to mitigate

the risks of explosion, fire, and exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling benzyl azide.

Personal Protective Equipment (PPE) for Benzyl Azide Handling

Eye Protection
(Tightly fitting safety goggles

with side-shields)

Hand Protection
(Chemical impermeable gloves,

inspected before use)

Body Protection
(Fire/flame resistant and

impervious clothing, lab coat)

Respiratory Protection
(Full-face respirator if

exposure limits are exceeded)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling benzyl azide.

Engineering Controls
Fume Hood: All work with benzyl azide must be conducted in a well-ventilated chemical

fume hood.[6][7]

Blast Shield: For reactions involving heating or scaling up, the use of a blast shield is

mandatory.[8]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment.[1][6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharges.[1][6]

Non-Sparking Tools: Utilize non-sparking tools for all manipulations.[1][6]

Storage
Proper storage is critical to prevent accidental decomposition.
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Temperature: Store in a cool, dry, well-ventilated place, away from heat, sparks, open

flames, and other ignition sources.[1][6] Recommended storage temperature is 2-8°C.[2]

Container: Keep the container tightly closed and in its original packaging.[1][6]

Incompatibilities: Store separately from combustible materials, strong oxidizing agents, and

strong acids.[1][9][10] Benzyl azide is incompatible with reducing agents.[9] An explosive

reaction with bis(trifluoromethyl)nitroxide has been reported.[2]

Experimental Protocols
The following protocols are provided as examples and should be adapted to specific laboratory

conditions and scales, always with a thorough risk assessment.

Synthesis of Benzyl Azide from Benzyl Bromide
This procedure is adapted from established literature methods.[11][12]

Materials:

Benzyl bromide

Sodium azide (NaN₃)

Dimethyl sulfoxide (DMSO)

Diethyl ether

Water

Brine (saturated NaCl solution)

Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄)

Procedure:

In a well-ventilated fume hood, dissolve benzyl bromide in DMSO in a round-bottom flask

equipped with a magnetic stir bar.
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Carefully add sodium azide to the solution in portions. Caution: Sodium azide is highly toxic.

Stir the reaction mixture vigorously at room temperature overnight.

Slowly add water to the reaction mixture. This may be exothermic.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

Combine the organic layers and wash with water (2x) and then with brine (1x).

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent.

Crucially, do not concentrate the solution to dryness using a rotary evaporator, as this can

lead to an explosion.[8] The solvent can be removed carefully under a gentle stream of

nitrogen. For many applications, the dilute solution in a non-volatile solvent can be used

directly.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) -
A "Click" Reaction
Benzyl azide is a common reagent in CuAAC reactions.[3][13][14]

General Workflow for a CuAAC Reaction

Start:
Benzyl Azide and Alkyne

Reaction Setup:
- Inert atmosphere

- Solvent
- Copper(I) catalyst

Reaction:
- Stir at specified temperature

- Monitor by TLC or LC-MS

Workup:
- Quench reaction

- Extraction

Purification:
- Column chromatography

- Recrystallization

Product:
1,2,3-Triazole

Click to download full resolution via product page

Caption: A generalized workflow for a copper-catalyzed azide-alkyne cycloaddition reaction.

Emergency Procedures
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Spills
Evacuate personnel to a safe area.[6]

Remove all sources of ignition.[6]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.[6]

Absorb the spill with a non-combustible material such as sand or vermiculite and place it in a

sealed container for disposal.[7]

Fire
In case of fire, evacuate the area and fight the fire remotely due to the risk of explosion.[1][6]

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[6]

First Aid
Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water.[1][6] If skin irritation occurs, get medical advice/attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1][6] If eye irritation persists, get medical

advice/attention.[1]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or poison control

center immediately.[6]

Decomposition Hazards
The primary hazard of benzyl azide is its potential for explosive decomposition, which can be

initiated by heat, shock, or friction.[2][8] The decomposition of benzyl azide at elevated

temperatures (around 615 K) proceeds via the elimination of nitrogen gas (N₂) to primarily form

benzenemethanimine.[15][16]
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Thermal Decomposition of Benzyl Azide

Benzyl Azide
(C₆H₅CH₂N₃)

Heat (Δ)
~615 K

Decomposition Products

Benzenemethanimine
(C₆H₅CH=NH)

Nitrogen Gas
(N₂)

Click to download full resolution via product page

Caption: Simplified thermal decomposition pathway of benzyl azide.

Conclusion
Benzyl azide is an invaluable tool for chemical synthesis, but its hazardous properties

necessitate a thorough understanding and implementation of rigorous safety protocols. By

adhering to the guidelines outlined in this document, researchers can minimize the risks

associated with its use and conduct their work in a safe and responsible manner. Always

consult the most recent Safety Data Sheet (SDS) before handling benzyl azide and perform a

thorough risk assessment for any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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